Cas no 2294-71-5 (Methyl 2-phenylbutanoate)

• Product Name: Methyl 2-phenylbutanoate
• CAS No: 2294-71-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 257410
• PubChem ID: 102780
• Update Time: 2025-04-19

Methyl 2-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-phenylbutanoate
• 2-PHENYLBUTYRIC ACID METHYL ESTER
• Benzeneacetic acid, a-ethyl-, methyl ester
• Butyric acid, 2-phenyl-, methyl ester
• Methyl 2-phenylbutyrate
• Methyl α-phenylbutyrate
• (.+/-.)-2-Phenylbutyric acid, methyl ester
• Methyl alpha-phenylbutyrate
• Methyl .alpha.-phenylbutyrate
• FT-0613328
• DTXSID70870954
• AS-80714
• E77576
• NS00049896
• SCHEMBL174166
• methyl alpha-ethylphenylacetate
• Benzeneacetic acid, alpha-ethyl-, methyl ester
• phenylbutyric acid methyl ester
• CAA29471
• 2294-71-5
• EINECS 218-934-4
• Methyl 2-phenylbutanoate #
• AKOS008906384
• Methyl2-phenylbutanoate
• Benzeneacetic acid, .alpha.-ethyl-, methyl ester

• Inchi： 1S/C11H14O2/c1-3-10(11(12)13-2)9-7-5-4-6-8-9/h4-8,10H,3H2,1-2H3
• InChI Key： PPIQQNDMGXNRFA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.0292 (rough estimate)
• Melting Point: 77.5°C
• Boiling Point: 228°C (estimate)
• Flash Point: 93.6°C
• Refractive Index: 1.5167 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes